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Compound of Interest

Compound Name:
methyl 5-nitro-1H-indazole-7-

carboxylate

Cat. No.: B1270063 Get Quote

Essential Safety and Handling Guide for Methyl
5-nitro-1H-indazole-7-carboxylate
This guide provides crucial safety and logistical information for the handling and disposal of

Methyl 5-nitro-1H-indazole-7-carboxylate (CAS No. 632291-85-1). The following procedures

are designed for researchers, scientists, and professionals in drug development to ensure safe

laboratory operations.

Chemical an Physical Properties:

Property Value

CAS Number 632291-85-1[1]

Molecular Formula C₉H₇N₃O₄[1]

Molecular Weight 221.17 g/mol [1]

Appearance Yellow to beige solid[2]

Purity ≥ 95% (HPLC)[2]
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Hazard Identification and Personal Protective
Equipment (PPE)
Methyl 5-nitro-1H-indazole-7-carboxylate is classified as an irritant and may be harmful if

ingested or inhaled.[3] It is irritating to the mucous membranes and upper respiratory tract.[3]

The toxicological properties of this compound have not been fully investigated.[3] Therefore,

strict adherence to safety protocols is mandatory.

Summary of Required Personal Protective Equipment:

Protection Type Specification Rationale

Eye Protection Chemical safety goggles
Protects eyes from splashes

and solid particulates.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

Prevents skin contact with the

chemical.

Body Protection

Laboratory coat, protective

clothing, and chemical-

resistant boots

Minimizes skin exposure and

contamination of personal

clothing.[3]

Respiratory Protection Use in a chemical fume hood

Ensures adequate ventilation

and prevents inhalation of dust

or vapors.[3]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation:

Before handling, ensure that a safety shower and eye wash station are readily accessible.[3]

All work with Methyl 5-nitro-1H-indazole-7-carboxylate must be conducted in a properly

functioning chemical fume hood.[3]

Wear all required PPE as specified in the table above before entering the designated

handling area.
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2. Handling:

Avoid creating dust.

Do not breathe dust or vapor.[3]

Avoid contact with eyes, skin, and clothing.[3]

Keep the container tightly closed when not in use.[3]

Store in a cool, dry, and well-ventilated place.[3]

3. In Case of Exposure:

Skin Contact: Immediately wash the affected area with generous quantities of running water

and non-abrasive soap.[3] If irritation persists, seek medical attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[3]

Ingestion: If swallowed, rinse mouth with water. Do not induce vomiting. Seek immediate

medical attention.

Disposal Plan: Step-by-Step Waste Management
All waste containing Methyl 5-nitro-1H-indazole-7-carboxylate must be treated as hazardous

waste.

1. Waste Segregation and Collection:

Collect all solid waste (e.g., contaminated gloves, weighing paper, etc.) and unused product

in a dedicated, clearly labeled, and sealed hazardous waste container.

Aqueous and organic solutions containing this compound should be collected in separate,

compatible, and clearly labeled hazardous waste containers. Do not mix with other waste
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streams unless compatibility is confirmed.

2. Spill Management:

In the event of a spill, evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite,

sand).

Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.

Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous

waste.

3. Final Disposal:

All hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor.

Do not dispose of this chemical down the drain or in the regular trash.

Empty containers that held this compound should be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous waste.

Safe Handling Workflow for Methyl 5-nitro-1H-indazole-7-carboxylate
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Safe Handling Workflow

Preparation
- Verify fume hood function

- Locate safety shower & eyewash
- Don appropriate PPE

Handling
- Work within fume hood
- Avoid dust generation
- Keep container closed

Storage
- Cool, dry, well-ventilated area

- Tightly sealed container

Spill Response
- Evacuate and notify

- Absorb with inert material
- Collect as hazardous waste

If spill occurs

Disposal
- Segregate waste streams

- Label hazardous waste containers
- Contact EHS for pickup

After use

Exposure Response
- Skin: Wash with water
- Eyes: Flush with water

- Inhalation: Move to fresh air
- Seek medical attention

If exposure occurs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1270063#personal-protective-equipment-for-
handling-methyl-5-nitro-1h-indazole-7-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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